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Compound of Interest |

(R) -1 _(31 5-
Compound Name: Difluorophenyl)ethanamine

hydrochloride

Cat. No.: B591831

An In-depth Technical Guide to (R)-1-(3,5-
Difluorophenyl)ethanamine HCI

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical structure,
stereochemistry, and synthesis of (R)-1-(3,5-Difluorophenyl)ethanamine hydrochloride. This
chiral amine is a valuable building block in medicinal chemistry, frequently utilized in the
synthesis of various pharmaceutical compounds. This document outlines a probable
asymmetric synthesis route, presents key physicochemical data in a structured format, and
includes visualizations to aid in the understanding of its chemical properties and synthesis.

Chemical Structure and Stereochemistry

(R)-1-(3,5-Difluorophenyl)ethanamine hydrochloride is the hydrochloride salt of the (R)-
enantiomer of 1-(3,5-Difluorophenyl)ethanamine. The molecule features a benzene ring
substituted with two fluorine atoms at positions 3 and 5, and an ethylamine group attached to
the ring at position 1. The stereochemistry at the chiral center (the carbon atom attached to the
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phenyl ring, the methyl group, the amino group, and a hydrogen atom) is designated as (R)
according to the Cahn-Ingold-Prelog priority rules.

The hydrochloride salt is formed by the protonation of the primary amine group by hydrochloric
acid. This salt form often improves the compound's stability, solubility in aqueous media, and
ease of handling, which are desirable properties in pharmaceutical development.

Below is a 2D representation of the chemical structure:
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Chemical Structure of (R)-1-(3,5-Difluorophenyl)ethanamine HCI
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3,5-Difluorobenzaldehyde +
(R)-2-Methyl-2-propanesulfinamide

Condensation
(Dehydrating Agent, e.g., Ti(OEt)a)
Diastereoselective Grignard Addition
(CHsMgBr)
Deprotection
(HCl in Methanol/Ethanol)
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 To cite this document: BenchChem. [Chemical structure and stereochemistry of (R)-1-(3,5-
Difluorophenyl)ethanamine HCI]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591831#chemical-structure-and-stereochemistry-of-r-
1-3-5-difluorophenyl-ethanamine-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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